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Compound of Interest

Compound Name: Butorphanol N-Oxide

Cat. No.: B15295914 Get Quote

Essential Safety and Handling of Butorphanol N-
Oxide
For researchers, scientists, and drug development professionals, the safe handling and

disposal of Butorphanol N-Oxide, a synthetic opioid analog, are paramount to ensure

personal safety and environmental protection. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans.

Butorphanol N-Oxide is classified as harmful if swallowed and is suspected of damaging

fertility or the unborn child[1]. The primary exposure risks are through inhalation of aerosolized

powders and dermal contact[2]. Therefore, stringent adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to mitigate the risks associated with handling

Butorphanol N-Oxide. The following table summarizes the recommended PPE based on the

potential exposure risk levels.
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Risk Level
Recommended Personal Protective
Equipment

Low Risk
(e.g., handling sealed containers, visual

inspection)

- Gloves: Single pair of nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

Moderate Risk
(e.g., weighing, preparing solutions, non-aerosol

generating procedures)

- Gloves: Double pair of nitrile gloves.

- Eye Protection: Chemical splash goggles.

- Respiratory Protection: A fit-tested N95 or

higher respirator is recommended[3][4].

- Protective Clothing: Disposable gown or

coveralls with long sleeves[3].

High Risk
(e.g., procedures with a high likelihood of

aerosolization, cleaning spills)

- Gloves: Double pair of nitrile gloves.

- Eye Protection: Full-face shield over chemical

splash goggles.

- Respiratory Protection: A powered air-purifying

respirator (PAPR) with P100 filters is

recommended[4].

- Protective Clothing: Disposable, liquid-

resistant coveralls.
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A systematic approach to handling Butorphanol N-Oxide from receipt to disposal is crucial for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage in a

designated containment area.

The substance should be stored in a securely locked, well-ventilated, and clearly labeled

cabinet away from incompatible materials[1][5][6].

2. Preparation and Handling:

All handling of Butorphanol N-Oxide powder must be conducted within a certified chemical

fume hood or a powder containment hood to minimize inhalation exposure[5].

Before handling, ensure all necessary PPE is donned correctly.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

Wet-wiping surfaces with an appropriate solvent after handling can help to decontaminate

the work area and prevent the aerosolization of residual powder[2].

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Avoid using alcohol-based sanitizers as they may enhance absorption[2][3]. Remove

contaminated clothing.

Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move the individual to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and have the Safety Data Sheet

(SDS) available[5][6].
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Disposal Plan
Proper disposal of Butorphanol N-Oxide and associated waste is critical to prevent

environmental contamination and potential diversion.

Unused Product: Unused or expired Butorphanol N-Oxide should be disposed of as

hazardous waste through a licensed chemical waste management company.

Contaminated Materials: All disposable items that have come into contact with Butorphanol
N-Oxide, including gloves, weighing paper, and pipette tips, must be collected in a

designated, sealed hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. The rinsed container can then be disposed

of according to institutional guidelines.

If a licensed waste disposal service is unavailable, consult with local environmental

protection agencies for guidance on compliant disposal methods. For small quantities, in-

house chemical neutralization may be an option, but this should only be performed by

trained personnel following a validated protocol.
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Workflow for Handling Butorphanol N-Oxide
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Caption: Logical workflow for the safe handling and disposal of Butorphanol N-Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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